2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole

• IUPAC Name: 2-[4-(1,5-dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole
• InChI: InChI=1S/C13H19N5O2S2/c1-10-9-21-13(15-10)17-4-6-18(7-5-17)22(19,20)12-8-14-16(3)11(12)2/h8-9H,4-7H2,1-3H3
• InChI Key: CKJUKXUNWDMDBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)N2CCN(CC2)S(=O)(=O)C3=C(N(N=C3)C)C
• Molecular Formula: C13H19N5O2S2
• Molecular Weight: 341.5 g/mol

Description

2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPT is a synthetic compound that belongs to the class of sulfonyl-containing heterocycles. It is widely used in the field of biochemistry and pharmacology due to its unique properties, including its ability to enhance animal growth and improve the immune system.

Mechanism of Action

The exact mechanism of action of 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole is not fully understood. However, it is believed that 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole acts on the hypothalamus-pituitary axis to stimulate the production of certain hormones such as growth hormone and insulin-like growth factor-1. It is also believed to have immunomodulatory effects, which may contribute to its ability to improve the immune system.
Biochemical and Physiological Effects:
2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole has been shown to have a number of biochemical and physiological effects. In animal studies, 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole has been shown to increase the production of growth hormone and insulin-like growth factor-1, which are important hormones for growth and development. 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole has also been shown to have immunomodulatory effects, which may help to improve the immune system. In addition, 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole has been shown to increase the activity of certain enzymes involved in metabolism.

Advantages and Limitations for Lab Experiments

2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole has a number of advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds used in laboratory experiments. However, there are also some limitations to the use of 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole in laboratory experiments. For example, the exact mechanism of action of 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole. One area of research is the development of new synthesis methods for 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole that are more efficient and environmentally friendly. Another area of research is the identification of the exact mechanism of action of 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole, which may help to identify new applications for the compound. Finally, there is a need for more research on the potential long-term effects of 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole on animal health and the environment.

Synthesis Methods

2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole is synthesized using a multi-step process that involves the use of various chemical reagents. The first step involves the condensation of 1,5-dimethyl-4-nitro-1H-pyrazole with piperazine in the presence of a reducing agent such as sodium dithionite. The resulting compound is then treated with sulfamic acid to form the sulfonyl group. The final step involves the cyclization of the sulfonyl-containing compound with 4-methyl-1,3-thiazole to form 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole.

Scientific Research Applications

2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole has been extensively studied in scientific research due to its potential applications in various fields. In the field of animal husbandry, 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole has been shown to enhance animal growth and improve the immune system. It has also been shown to increase the production of certain hormones such as growth hormone and insulin-like growth factor-1. In addition, 2-[4-(1,5-Dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-4-methyl-1,3-thiazole has been studied for its potential use as a feed additive to improve the nutritional value of animal feed.